N-{(3S*,4R*)-1-[(3-amino-2-thienyl)carbonyl]-4-propyl-3-pyrrolidinyl}acetamide

• IUPAC Name: N-[(3S,4R)-1-(3-aminothiophene-2-carbonyl)-4-propylpyrrolidin-3-yl]acetamide
• InChI: InChI=1S/C14H21N3O2S/c1-3-4-10-7-17(8-12(10)16-9(2)18)14(19)13-11(15)5-6-20-13/h5-6,10,12H,3-4,7-8,15H2,1-2H3,(H,16,18)/t10-,12-/m1/s1
• InChI Key: NKLWFGRMFBBREU-ZYHUDNBSSA-N
• Canonical SMILES: CCCC1CN(CC1NC(=O)C)C(=O)C2=C(C=CS2)N
• Isomeric SMILES: CCC[C@@H]1CN(C[C@H]1NC(=O)C)C(=O)C2=C(C=CS2)N
• Molecular Formula: C14H21N3O2S
• Molecular Weight: 295.40 g/mol

Description

• The compound under study is part of a class of chemicals known for their various biological activities. While specific research on this exact compound is limited, studies on similar compounds provide insight into the general characteristics and potential applications of this class of chemicals.

Synthesis Analysis

• The synthesis of compounds similar to "N-{(3S*,4R*)-1-[(3-amino-2-thienyl)carbonyl]-4-propyl-3-pyrrolidinyl}acetamide" often involves the formation of N-[2-(1-pyrrolidinyl)ethyl]acetamides with various substitutions. These syntheses are typically aimed at exploring biological activities such as opioid kappa agonism (Barlow et al., 1991).

Molecular Structure Analysis

• Studies on molecular structure analysis often involve X-ray diffraction and NMR techniques. These methods have been used to confirm key structures of compounds similar to our compound of interest (Dotsenko et al., 2019).

Chemical Reactions and Properties

• The chemical reactions and properties of similar compounds often involve reactions with acyl chlorides and triethylamine, leading to the formation of various substituted acetamide products (Getlik et al., 2013).

Physical Properties Analysis

• The physical properties of such compounds can be characterized by their crystalline structure, solubility, melting points, and other physical constants. However, specific data on the physical properties of "N-{(3S*,4R*)-1-[(3-amino-2-thienyl)carbonyl]-4-propyl-3-pyrrolidinyl}acetamide" is not readily available in the current research literature.

Chemical Properties Analysis

• The chemical properties of related compounds include their reactivity with various chemical agents, stability under different conditions, and their behavior in various chemical environments. For example, compounds in this class have shown reactivity in multicomponent condensation reactions (Dyachenko et al., 2019).